Cas no 1657-60-9 (tert-Butyldiphenylmethanol)

• Product Name: tert-Butyldiphenylmethanol
• CAS No: 1657-60-9
• MF: C₁₇H₂₀O
• MW: 240.340105056763
• MDL: MFCD00043743
• CID: 227964
• PubChem ID: 137142
• Update Time: 2025-05-22

tert-Butyldiphenylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1,1-diphenylpropan-1-ol
• A-TERT-BUTYLBENZHYDROL
• TERT-BUTYLDIPHENYLMETHANOL
• 1-Hydroxy-2.2-dimethyl-1.1-diphenyl-propan
• 2,2-Dimethyl-1,1-diphenyl-1-propanol
• 2,2-dimethyl-1,1-diphenyl-propan-1-ol
• t-Butyldiphenylmethanol
• tert.-Butyl-diphenyl-carbinol
• Tert-ButyldiPhenyl-Methanol
• TIMTEC-BB SBB008327
• ALPHA-TERT-BUTYLBENZHYDROL
• 2,2-dimethyl-1,1-di(phenyl)propan-1-ol
• Benzenemethanol,
• A-(1,1-dimethylethyl)-
• A-phenyl-
• 1,1-Diphenyl-2,2-dimethyl-1-propanol
• 2,2-Dimethyl-1,1-diphenyl-1-propanol #
• FT-0622500
• AKOS015837801
• SCHEMBL15275691
• DTXSID60168014
• YOVSPPKJDDWJML-UHFFFAOYSA-N
• 1657-60-9
• MFCD00043743
• tert-Butyldiphenylmethanol

• MDL： MFCD00043743
• Inchi： 1S/C17H20O/c1-16(2,3)17(18,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,18H,1-3H3
• InChI Key： YOVSPPKJDDWJML-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 240.15100
• Monoisotopic Mass: 240.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23000
• LogP: 3.96860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on tert-Butyldiphenylmethanol

tert-Butyldiphenylmethanol: A Comprehensive Overview

tert-butyl diphenylmethanol, also known by its CAS number CAS 1657-60-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a tert-butyl group attached to a diphenylmethanol backbone, exhibits a range of interesting properties that make it valuable in both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl diphenylmethanol as a precursor for the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers and coatings with enhanced thermal stability and mechanical properties. The ability of this compound to undergo various chemical transformations, such as oxidation and condensation reactions, has further expanded its utility in organic synthesis.

In the context of pharmaceutical research, tert-butyl diphenylmethanol has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. This application leverages the compound's stereochemical properties to facilitate the production of enantiomerically enriched compounds, which are crucial in drug development. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of these processes, making CAS 1657-60-9 an even more attractive option for medicinal chemists.

The electronic properties of tert-butyl diphenylmethanol have also been studied extensively. Its ability to act as a donor molecule in charge-transfer complexes has implications for the development of new materials for optoelectronic devices. Researchers have reported promising results in using this compound as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, where it contributes to improved device performance and stability.

From an environmental perspective, the biodegradation and toxicity profiles of tert-butyl diphenylmethanol have been assessed to ensure its safe use in industrial settings. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradability, with microbial activity playing a key role in its breakdown. These findings are particularly relevant for industries seeking eco-friendly alternatives in their production processes.

In summary, tert-butyl diphenylmethanol (CAS 1657-60-9) stands out as a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceutical research. Its unique chemical properties and versatility continue to drive innovation across these fields, making it an essential component in modern chemical research and development.